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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of carnallite and bischofite as raw
materials for the production of magnesium. The information presented is based on available
experimental data to assist researchers and industry professionals in making informed
decisions regarding the selection of feedstock for magnesium extraction.

Introduction to Carnallite and Bischofite

Magnesium, a lightweight and versatile metal, is primarily produced through the electrolysis of
molten magnesium chloride. The two main mineral sources for obtaining magnesium chloride
are carnallite and bischofite. While both are hydrated chloride minerals, their distinct chemical
compositions and associated impurities lead to different processing pathways, energy
requirements, and by-product streams.

Carnallite is a double salt of potassium and magnesium chloride with the chemical formula
KMgCls:6H20. It is a significant source of both potash for fertilizers and magnesium.[1]

Bischofite is a hydrated magnesium chloride mineral with the chemical formula MgClz:6H20.[2]
It is typically found in evaporite deposits and brines.

Comparative Analysis of Key Performance
Parameters
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The selection of either carnallite or bischofite as a feedstock for magnesium production is

influenced by several factors, including the desired purity of the final product, energy

consumption, and the economics of by-product valorization.

Carnallite Bischofite
Parameter References
(KMgCl3-6H20) (MgCl2-6H20)
Theoretical Mg
_ ~8.75% ~11.96% [1]
Content (by weight)
] Potassium chloride )
Primary By-products ) Chlorine (Cl2) [3][4]
(KCI), Chlorine (CI2)
Removal of water of
Key Processing Separation of KClI hydration without 1]
Challenge from MgCl2 significant hydrolysis
to MgO
) ) ) Very high, with
) High, with potential for )
Achievable Anhydrous ) methods to achieve
low MgO content in [2][61[7]

MgCl2 Purity

the melt (e.g., <0.8%)

very low MgO content
(e.g., <0.1%)

Overall Process

Complexity

Higher due to the
need for KCI

separation

Lower in terms of
mineral composition,
but dehydration is
critical

[5]i8]

Experimental Data Summary

The following tables summarize quantitative data from various studies on the processing of

carnallite and bischofite for magnesium chloride production.

Table 1: Purity and Recovery of Magnesium Chloride
from Carnallite
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Processing . Recovery Yield Experimental
Purity of MgCl2 . Reference
Method of Mg Conditions

Washing at 25°C

Water Washing 92.1% - 93.2% 70% - 82% and 40°C for 20 [9]
minutes.
Two-stage
Melt with 50-52 dehydration
Dehydration of wt.% MgClz, -~ followed by
Not specified o [7]
Melt <0.5% H20, chlorination and
<0.8% MgO settling at 700-
750°C.

Table 2: Purity of Anhydrous Magnesium Chloride from

Bischofite
Dehydration Final MgO Final H20 Experimental
. Reference
Method Content Content Conditions
Heating of
o MgCl2-2H20 at
Shielding Gas - )
<0.5% Not specified 620-650°C in a [2]
(HCl or Cl2) o
shielding gas
atmosphere.
Formation of an
ammonium
Ammonium )
) N carnallite
Carnallite 0.087% - 0.1% Not specified [6]
complex followed
Method

by calcination at
700-750°C.

Experimental Protocols
Dehydration of Carnallite for Electrolysis

This protocol describes a two-stage process for the dehydration of carnallite to produce a
molten salt feed for electrolysis.[5][7]
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Objective: To reduce the water content of carnallite to less than 0.5 wt.% while minimizing the
formation of magnesium oxide.

Materials and Equipment:

Enriched carnallite (39-41 wt.% water)

Fluidized bed dryer

Electric chlorinator or a reaction zone for melting and chlorination

Natural gas or other fuel for heating

Chlorine gas (for chlorination)

Settling tank

Procedure:

 First Stage Dehydration:

o Heat the enriched carnallite in a fluidized bed dryer to 205-230°C using the combustion
products of a fuel source (e.g., natural gas) with a temperature of 500-600°C.

o This step produces a partially dehydrated carnallite with a water content of 3-8 wt.%.

e Second Stage Dehydration and Melting:

o Introduce the partially dehydrated carnallite into a reaction zone.

o Melt the carnallite at a temperature of 500-520°C.

o Treat the resulting melt with a chlorinating agent, such as chlorine gas, to convert any
magnesium hydroxychloride (MgOHCI) to MgCl-.

e Purification of the Melt:

o Transfer the molten carnallite to a settling tank and heat to 700-750°C.
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o Allow the melt to settle to separate solid impurities, primarily magnesium oxide.

o The resulting purified molten carnallite, containing approximately 50-52 wt.% MgClz, less
than 0.5 wt.% H20, and less than 0.8 wt.% MgO, is then ready for electrolysis.

Dehydration of Bischofite using the Ammonium
Carnallite Method

This protocol outlines a method for producing high-purity anhydrous magnesium chloride from
bischofite by forming an ammonium carnallite intermediate.[2][6]

Objective: To produce anhydrous MgClz with minimal MgO content suitable for electrolysis.

Materials and Equipment:

Bischofite (MgClz-6H20)

Ammonium chloride (NH4Cl)

Corundum crucible

Milling equipment

Furnace with controlled atmosphere and temperature
Procedure:
o Pre-treatment of Bischofite:

o Heat the bischofite at 120°C for 2-20 hours to obtain MgClz-nH20 where n is between 0.1
and 4.

e Formation of Ammonium Carnallite Complex:
o Mix the pre-treated bischofite and solid NH4Cl in a suitable molar ratio by milling.

o Place the mixture in a corundum crucible.
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o Dehydration and Calcination:

o Heat the ammonium carnallite complex in a furnace. A multi-step heating process is
typically employed. For example, dehydrate at 410°C and then calcine at 700°C.

o The thermal decomposition of the complex in the final stages drives off water and
ammonia, leaving behind anhydrous MgClz with a very low MgO content.

Process Workflows and Diagrams

The following diagrams, generated using Graphviz, illustrate the generalized workflows for
magnesium production from carnallite and bischofite.
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Caption: Workflow for Magnesium Production from Carnallite.
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Caption: Workflow for Magnesium Production from Bischofite.

Concluding Remarks

The choice between carnallite and bischofite for magnesium production is not straightforward
and depends on various factors including geographical availability of the ore, existing
infrastructure, and market demand for by-products.
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o Carnallite presents a more complex initial processing stage due to the necessity of
separating potassium chloride. However, the economic value of KCI as a fertilizer can offset
these additional costs. The two-stage dehydration and chlorination process is a well-
established method for producing a suitable electrolytic feed.

 Bischofite, with its higher magnesium content, offers a more direct route to magnesium
chloride. The primary technological hurdle is the dehydration process, where preventing the
formation of magnesium oxide is critical to ensure high efficiency in the subsequent
electrolysis. Advanced methods, such as the ammonium carnallite process, have been
developed to produce high-purity anhydrous magnesium chloride.

For researchers and drug development professionals, understanding the purity of the
magnesium source is paramount. The methods described for both minerals can yield high-
purity magnesium, but the impurity profile may differ. The bischofite route, particularly with
advanced purification and dehydration techniques, appears to offer a pathway to exceptionally
low levels of oxide impurities. Further research into optimizing the energy efficiency and
reducing the environmental impact of the dehydration and electrolysis steps for both feedstocks
is crucial for the sustainable production of magnesium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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